Cas no 68043-53-8 (6-Nitrochroman-4-one)

• Product Name: 6-Nitrochroman-4-one
• CAS No: 68043-53-8
• MF: C₉H₇NO₄
• MW: 193.156182527542
• MDL: MFCD04038185
• CID: 58686
• PubChem ID: 5228831
• Update Time: 2025-06-10

6-Nitrochroman-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Nitrochroman-4-one
• 6-NITROCHROMANONE
• 6-Nitro-4-chromanone
• 6-nitro-2,3-dihydrochromen-4-one
• 6-Nitrobenzopyran-4-one
• 6-Nitro-chroman-4-one
• 6-nitro-3,4-dihydro-2H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one,2,3-dihydro-6-nitro-
• PubChem13368
• KUAWMWVXZMQZLD-UHFFFAOYSA-N
• SBB068535
• RP25227
• LS40803
• VZ30834
• BC677401
• AM804223
• 2,3-Dihydro-6-nitro-4H-ch
• CS-W022515
• AC-6192
• MFCD04038185
• PS-6292
• 68043-53-8
• DTXSID70411644
• SY064249
• A1-00149
• EN300-188068
• J-518959
• FT-0653377
• 6-Nitro-2,3-dihydro-4H-chromen-4-one
• Z1201622648
• AKOS006343248
• SCHEMBL2062631
• 4H-1-Benzopyran-4-one, 2,3-dihydro-6-nitro-

• MDL： MFCD04038185
• Inchi： 1S/C9H7NO4/c11-8-3-4-14-9-2-1-6(10(12)13)5-7(8)9/h1-2,5H,3-4H2
• InChI Key： KUAWMWVXZMQZLD-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(CC1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.03800
• Monoisotopic Mass: 193.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1
• XLogP3: 1.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.424
• Melting Point: 116-119 °C
• Boiling Point: 378.7°C at 760 mmHg
• Flash Point: 197.7°C
• Refractive Index: 1.604
• PSA: 72.12000
• LogP: 2.08320

6-Nitrochroman-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P261;P302+P352;P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 6-Nitrochroman-4-one

Professional Introduction to 6-Nitrochroman-4-one (CAS No: 68043-53-8)

6-Nitrochroman-4-one, identified by the chemical abstracts service number CAS No 68043-53-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This nitro-substituted chromone derivative has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry. The nitro group at the 6-position of the chroman ring system imparts unique reactivity, making it a valuable intermediate in synthesizing more complex molecules.

The chroman core, a bicyclic structure consisting of a benzene ring fused to a lactone ring, is well-documented for its biological activities. Specifically, 6-Nitrochroman-4-one has been explored for its pharmacological properties, particularly in the context of antioxidant, anti-inflammatory, and antimicrobial applications. Recent studies have highlighted its role as a precursor in developing novel therapeutic agents targeting various pathological conditions.

In the context of modern drug discovery, 6-Nitrochroman-4-one serves as a crucial building block. Its nitro group can be readily reduced to an amine or further functionalized, enabling the construction of heterocyclic scaffolds with enhanced biological activity. This adaptability has positioned it as a key intermediate in synthesizing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound’s ability to undergo selective modifications makes it an attractive candidate for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have further elucidated the mechanistic pathways involving 6-Nitrochroman-4-one. Molecular modeling studies suggest that the nitro group influences electron delocalization across the chroman ring, enhancing its interaction with biological targets. This insight has guided the design of derivatives with improved binding affinities and selectivity. For instance, computational predictions have identified that subtle modifications at the 3-position of the chroman ring can modulate receptor binding, opening new avenues for drug development.

The synthesis of 6-Nitrochroman-4-one typically involves nitration of chroman-4-one, followed by purification to isolate the desired product. Modern synthetic methodologies emphasize green chemistry principles, minimizing waste and improving yields through catalytic processes. For example, recent patents describe efficient one-pot syntheses using environmentally benign solvents and catalysts, aligning with global sustainability efforts in pharmaceutical manufacturing.

Beyond its synthetic utility, 6-Nitrochroman-4-one has been investigated for its potential role in material science. The nitro group’s ability to absorb light in the UV-visible spectrum makes it a candidate for photoactive materials. Researchers have explored its incorporation into organic light-emitting diodes (OLEDs) and photodynamic therapy agents, demonstrating its broad applicability beyond traditional pharmaceuticals.

Preclinical studies have demonstrated that derivatives of 6-Nitrochroman-4-one exhibit promising anti-cancer properties by inhibiting key signaling pathways involved in tumor growth. Specifically, compounds derived from this scaffold have shown efficacy in preclinical models of breast and prostate cancer by modulating enzymes such as tyrosine kinases. These findings underscore the importance of 6-Nitrochroman-4-one as a lead compound for further medicinal chemistry exploration.

The regulatory landscape for compounds like 6-Nitrochroman-4-one is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Manufacturers must adhere to stringent guidelines regarding quality control, impurity profiling, and toxicological assessments to ensure safety and efficacy. Recent regulatory updates emphasize the need for comprehensive characterization of intermediates like 6-Nitrochroman-4-one, particularly those intended for use in human trials.

Future research directions for 6-Nitrochroman-4-one include exploring its role in neurodegenerative diseases. Preliminary data suggest that nitro-substituted chromones may interact with amyloid-beta plaques, a hallmark of Alzheimer’s disease. This hypothesis is supported by structural analogs that have shown neuroprotective effects in cell culture models. Such findings could pave the way for novel therapeutic strategies targeting cognitive decline.

The economic impact of compounds like 6-Nitrochroman-4-one is significant, given their role in producing high-value pharmaceuticals and specialty chemicals. As demand grows for innovative drugs targeting unmet medical needs, intermediates such as this will remain indispensable tools for synthetic chemists and medicinal chemists alike. Industry analysts predict steady growth in markets supplying these intermediates due to their versatility and scalability.

In conclusion,6-Nitrochroman-4-one (CAS No: 68043-53-8) is a multifaceted compound with far-reaching implications in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it an invaluable asset for drug discovery programs aimed at treating cancers, inflammatory disorders, and neurodegenerative diseases. As scientific understanding advances,6-Nitrochroman-4-one will undoubtedly continue to play a pivotal role in shaping future therapies.